Cas no 2137419-12-4 (Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)-)

• Product Name: Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)-
• CAS No: 2137419-12-4
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5285657
• Update Time: 2025-07-23

Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)-

• Inchi： 1S/C10H19BrO/c1-3-10(2,8-11)7-9-5-4-6-12-9/h9H,3-8H2,1-2H3/t9-,10?/m0/s1
• InChI Key： RDLAJGYEOCBDOG-RGURZIINSA-N
• SMILES： O1CCC[C@H]1CC(CBr)(C)CC

Additional information on Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)-

Comprehensive Overview of Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)- (CAS No. 2137419-12-4)

The compound Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)- (CAS No. 2137419-12-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydrofuran ring and a bromomethyl group, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its stereospecificity ((2S)-configuration) and reactivity, which are critical for designing enantioselective reactions.

In recent years, the demand for chiral building blocks like Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)- has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable chemical processes, as its bromomethyl moiety can facilitate selective functionalization without excessive waste generation. Its applications span from drug discovery to material science, where precision in molecular architecture is paramount.

One of the most searched questions in the field is: "What are the applications of chiral furan derivatives in medicinal chemistry?" This compound addresses this query by serving as a precursor for bioactive molecules, particularly in the development of antiviral and anti-inflammatory agents. Its tetrahydrofuran core is a common motif in natural products, enhancing its relevance in pharmaceutical synthesis.

Another hot topic is the role of brominated intermediates in cross-coupling reactions, a cornerstone of modern organic synthesis. The bromomethyl group in this compound offers versatility for Suzuki-Miyaura or Buchwald-Hartwig reactions, enabling the construction of complex carbon frameworks. This aligns with industry demands for scalable and efficient methodologies.

From an SEO perspective, terms like "CAS 2137419-12-4 supplier" and "(2S)-furan derivative synthesis" are frequently queried, reflecting commercial and academic interest. The compound’s purity and stereochemical integrity are critical for reproducibility, making it a focus for quality-conscious buyers. Analytical techniques such as HPLC and chiral chromatography are often employed to verify its specifications.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s bromomethyl functionality necessitates careful handling under standard laboratory protocols. Researchers are exploring greener alternatives to bromine-based reagents, but the balance between reactivity and sustainability keeps this compound relevant.

In summary, Furan, 2-[2-(bromomethyl)-2-methylbutyl]tetrahydro-, (2S)- (CAS No. 2137419-12-4) exemplifies the intersection of innovation and practicality in synthetic chemistry. Its applications in chiral synthesis, coupled with industry trends toward precision and sustainability, ensure its continued importance in scientific and industrial workflows.